3,3,4,4-Tetrafluoropiperidine hydrochloride
Description
3,3,4,4-Tetrafluoropiperidine hydrochloride is a chemical compound that has gained significant attention in scientific research in recent years. It is a fluorinated piperidine derivative that has been widely used in various fields of research, including medicinal chemistry, drug discovery, and chemical biology.
Scientific Research Applications
Pharmacology
3,3,4,4-Tetrafluoropiperidine hydrochloride: is utilized in pharmacological research due to its potential as a building block for the synthesis of various pharmacologically active compounds. Its fluorinated piperidine structure is often found in molecules with significant biological activity .
Organic Synthesis
In organic synthesis, this compound serves as a versatile intermediate. Its tetrafluorinated structure can be used to introduce fluorine atoms into other molecules, which is particularly valuable given the importance of fluorine in many pharmaceuticals .
Medicinal Chemistry
Medicinal chemists employ 3,3,4,4-Tetrafluoropiperidine hydrochloride in the design and development of new drugs. Its structure is key in the creation of compounds with enhanced metabolic stability and bioavailability .
Drug Discovery
This chemical is a valuable tool in drug discovery programs. It can be used to modify the physicochemical properties of lead compounds, potentially leading to the discovery of new therapeutic agents .
Chemical Research
Researchers use 3,3,4,4-Tetrafluoropiperidine hydrochloride to study chemical reactions and processes. Its unique properties can shed light on the behavior of fluorinated compounds in various chemical environments .
Analytical Chemistry
In analytical chemistry, it may be used as a standard or reagent in the development of analytical methods. Its well-defined structure and properties make it suitable for use in calibration and testing .
Biochemistry
In biochemistry, the compound’s role is explored in the context of its interaction with biological molecules. It can be used to study enzyme-substrate interactions where fluorinated compounds are involved .
Materials Science
Lastly, in materials science, 3,3,4,4-Tetrafluoropiperidine hydrochloride could be investigated for its potential in creating new materials, especially those requiring the stability that fluorine atoms can provide .
properties
IUPAC Name |
3,3,4,4-tetrafluoropiperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F4N.ClH/c6-4(7)1-2-10-3-5(4,8)9;/h10H,1-3H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAOAOKRIBZDGKB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1(F)F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClF4N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3,4,4-Tetrafluoropiperidine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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